Cas no 1187930-92-2 (tert-butyl 4-amino-octahydrocyclopenta[c]pyrrole-2-carboxylate)

• Product Name: tert-butyl 4-amino-octahydrocyclopenta[c]pyrrole-2-carboxylate
• CAS No: 1187930-92-2
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD06658364
• CID: 2182636
• PubChem ID: 42614523
• Update Time: 2025-10-05

tert-butyl 4-amino-octahydrocyclopenta[c]pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Amino-hexahydro-cyclopenta[c]pyrrole-2-carboxylic acid tert-butyl ester
• tert-butyl 4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
• AB1225
• tert-butyl 4-amino-octahydrocyclopenta[c]pyrrole-2-carboxylate
• CS-0181809
• 1187930-92-2
• Z1154378306
• AS-44542
• DB-262901
• 4-Amino-hexahydro-cyclopenta[c]pyrrole-2-carboxylic acid tert-butyl ester, AldrichCPR
• SCHEMBL14746081
• 2-N-BOC-OCTAHYDROCYCLOPENTA[C] PYRROL-4-AMINE
• EN300-72893
• tert-Butyl 4-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• AKOS016344318
• DTXSID10655141
• TERT-BUTYL 4-AMINO-HEXAHYDRO-1H-CYCLOPENTA[C]PYRROLE-2-CARBOXYLATE
• MFCD06658364
• SB16240
• CYCLOPENTA[C]PYRROLE-2(1H)-CARBOXYLIC ACID, 4-AMINOHEXAHYDRO-, 1,1-DIMETHYLETHYL ESTER, (3AR,4R,6AS)-REL-
• 831-029-4
• tert-butyl 4-amino-octahydrocyclopenta(c)pyrrole-2-carboxylate
• A58279

• MDL： MFCD06658364
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-6-8-4-5-10(13)9(8)7-14/h8-10H,4-7,13H2,1-3H3
• InChI Key： VMUXGMBHACBHJJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CCC(C2C1)N)=O

Computed Properties

• Exact Mass: 226.16800
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 55.56000
• LogP: 2.22880

tert-butyl 4-amino-octahydrocyclopenta[c]pyrrole-2-carboxylate Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on tert-butyl 4-amino-octahydrocyclopenta[c]pyrrole-2-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 4-Amino-octahydrocyclopenta[c]pyrrole-2-carboxylate (CAS: 1187930-92-2)

The compound tert-butyl 4-amino-octahydrocyclopenta[c]pyrrole-2-carboxylate (CAS: 1187930-92-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This bicyclic scaffold, characterized by its fused cyclopentane and pyrrolidine rings, serves as a key intermediate in the synthesis of pharmacologically active molecules. Recent studies have highlighted its potential in modulating various biological targets, including G protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of tert-butyl 4-amino-octahydrocyclopenta[c]pyrrole-2-carboxylate via a stereoselective [3+2] cycloaddition reaction, achieving a 78% yield with high enantiomeric purity (>99% ee). The researchers emphasized the compound's role as a precursor to novel PDE4 inhibitors, showcasing its utility in developing therapeutics for chronic obstructive pulmonary disease (COPD) and asthma. The structural rigidity of the bicyclic system was found to enhance binding affinity while reducing off-target effects.

Further investigations have explored the compound's application in central nervous system (CNS) drug development. A Nature Communications paper (2024) reported its incorporation into sigma-1 receptor ligands, demonstrating improved blood-brain barrier penetration compared to linear analogues. Molecular dynamics simulations revealed that the constrained conformation of the octahydrocyclopenta[c]pyrrole core facilitates optimal interactions with the receptor's hydrophobic binding pocket. These findings suggest promising avenues for treating neuropathic pain and neurodegenerative disorders.

From a synthetic chemistry perspective, recent advancements in continuous flow technology have enabled the large-scale production of tert-butyl 4-amino-octahydrocyclopenta[c]pyrrole-2-carboxylate with improved safety profiles. A 2024 Organic Process Research & Development publication detailed a telescoped three-step process that reduced overall reaction time from 48 hours to under 6 hours while maintaining >95% purity. This technological breakthrough addresses previous challenges in scaling up the synthesis of this structurally complex intermediate.

The compound's unique stereochemical features have also been exploited in asymmetric catalysis. Researchers at ETH Zürich (2024) developed a novel class of organocatalysts derived from tert-butyl 4-amino-octahydrocyclopenta[c]pyrrole-2-carboxylate, achieving exceptional enantioselectivity (up to 98% ee) in Michael addition reactions. The rigid scaffold was found to create a well-defined chiral environment that surpasses the performance of traditional proline-based catalysts for certain transformations.

Looking forward, the pharmaceutical industry shows increasing interest in this compound as evidenced by recent patent filings (WO2024015821, US20240051345) covering its derivatives as antiviral agents. Preliminary data suggest potent activity against RNA viruses through inhibition of viral polymerase. As research continues to uncover new applications for tert-butyl 4-amino-octahydrocyclopenta[c]pyrrole-2-carboxylate, its importance as a versatile building block in medicinal chemistry is expected to grow substantially in the coming years.